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Compound of Interest

Compound Name: 4-O-Demethylisokadsurenin D

Cat. No.: B14749493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-O-Demethylisokadsurenin D is a naturally occurring lignan isolated from the plant Piper

kadsura (Choisy) Ohwi. Lignans are a class of polyphenolic compounds known for their diverse

biological activities, and those derived from the Piper and Kadsura genera have demonstrated

promising anti-inflammatory, cytotoxic, and anti-platelet aggregation properties. This technical

guide provides a comprehensive overview of 4-O-Demethylisokadsurenin D, including its

chemical identity, and a review of the known biological activities of related compounds from its

source. While specific experimental data for this compound is limited in publicly available

literature, this guide synthesizes the existing information to support further research and drug

development efforts.

Chemical Identity and Synonyms
A clear understanding of the chemical identity of 4-O-Demethylisokadsurenin D is

fundamental for research and regulatory purposes.
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Property Value

IUPAC Name

(6-exo,7-endo)-7-(4-Hydroxy-3-

methoxyphenyl)-3-methoxy-6-methyl-5-(2-

propenyl)bicyclo[3.2.1]oct-3-en-2-one

CAS Number 89104-59-6

Molecular Formula C₂₀H₂₂O₅

Molecular Weight 342.39 g/mol

Synonyms 4-O-去甲基异风藤素D (Chinese)

Class Lignan

Natural Source Piper kadsura (Choisy) Ohwi

Biological Activity of Lignans from Piper kadsura
While specific quantitative biological data for 4-O-Demethylisokadsurenin D is not readily

available in the cited literature, studies on other lignans and neolignans isolated from Piper

kadsura provide strong indications of its potential pharmacological activities.

Anti-Inflammatory Activity
Several studies have demonstrated the anti-inflammatory properties of compounds isolated

from Piper kadsura. These compounds often exert their effects by inhibiting the production of

inflammatory mediators.

A study on neolignans from Piper kadsura evaluated their ability to inhibit nitric oxide (NO)

production in lipopolysaccharide (LPS)-activated BV-2 microglia cells.[1] For instance,

piperkadsin C and futoquinol showed potent inhibition of NO production with IC₅₀ values of 14.6

µM and 16.8 µM, respectively.[1] Another study on neolignans from the same plant reported

that piperkadsin A and B, among others, potently inhibited phorbol 12-myristate 13-acetate

(PMA)-induced reactive oxygen species (ROS) production in human polymorphonuclear

neutrophils, with IC₅₀ values of 4.3 µM and 12.2 µM, respectively.[2]

Cytotoxic Activity
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Lignans from the related genus Kadsura have been shown to possess cytotoxic effects against

various cancer cell lines. One study on dibenzocyclooctadiene lignans from Kadsura coccinea

found that kadusurain A exhibited significant anti-proliferative effects against A549, HCT116,

HL-60, and HepG2 human tumor cell lines, with IC₅₀ values ranging from 1.05 to 12.56 µg/mL.

[3]

The table below summarizes the reported biological activities of representative lignans from

Piper and Kadsura species, which may serve as a reference for the potential activity of 4-O-
Demethylisokadsurenin D.

Compound Biological Activity Cell Line / Model IC₅₀ / EC₅₀

Piperkadsin C
Anti-inflammatory (NO

inhibition)

LPS-activated BV-2

microglia
14.6 µM[1]

Futoquinol
Anti-inflammatory (NO

inhibition)

LPS-activated BV-2

microglia
16.8 µM[1]

Piperkadsin A
Anti-inflammatory

(ROS inhibition)

PMA-induced human

PMNs
4.3 µM[2]

Piperkadsin B
Anti-inflammatory

(ROS inhibition)

PMA-induced human

PMNs
12.2 µM[2]

Kadusurain A Cytotoxicity
A549, HCT116, HL-

60, HepG2
1.05 - 12.56 µg/mL[3]

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, or specific biological assays of 4-O-
Demethylisokadsurenin D are not available in the reviewed literature. However, a general

workflow for the isolation and characterization of lignans from Piper kadsura can be inferred

from related studies.

General Isolation and Characterization Workflow
The following diagram illustrates a typical workflow for isolating and identifying lignans from

plant material.
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Plant Material (Piper kadsura)

Extraction (e.g., with Methanol)

Solvent Partitioning (e.g., Hexane, Chloroform, Ethyl Acetate)

Column Chromatography (Silica Gel, Sephadex)

Preparative HPLC

Pure Compound (4-O-Demethylisokadsurenin D)

Structure Elucidation Biological Activity Screening

Spectroscopic Analysis (NMR, MS, IR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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